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Compound of Interest

Compound Name: Diglyme

Cat. No.: B029089

An in-depth examination of the aprotic polar solvent, its properties, and applications in
advanced chemical synthesis.

Diglyme, or bis(2-methoxyethyl) ether, is a high-boiling point, aprotic polar solvent with the
chemical formula (CHsOCH2CH2)20.[1] Its unique combination of properties, including high
chemical stability and miscibility with a wide range of organic solvents and water, makes it an
invaluable tool in various chemical applications, from organic synthesis to the formulation of
pharmaceuticals and electronics.[2][3] This technical guide provides a detailed overview of
diglyme, focusing on its core properties, experimental applications, and safety considerations
relevant to professionals in research and drug development.

Core Properties of Diglyme

Diglyme's utility as a solvent is rooted in its distinct physical and chemical characteristics. As a
polar aprotic solvent, it possesses a significant dipole moment but lacks acidic protons. This
allows it to dissolve a wide array of polar and nonpolar compounds while remaining chemically
inert in many reaction environments.[4] Its stability under strongly alkaline conditions further
enhances its versatility.[5]

Table 1: Physical and Chemical Properties of Diglyme
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Property

Value

Chemical Formula

CeH1403

Molecular Weight 134.17 g/mol [2]
Appearance Colorless liquid[1]
Odor Slight, ether-like[1]
Boiling Point 162 °C[2]

Melting Point -68 °C[2]

Density 0.945 g/cm?3 at 20 °C[2]
Flash Point 67 °C[2]

Water Solubility Miscible[1]

Refractive Index

nD20 1.4097[6]

Applications in Chemical Synthesis

Diglyme's high boiling point and stability make it an excellent solvent for reactions requiring
elevated temperatures.[4] It is particularly favored for reactions involving organometallic
reagents, such as Grignard reactions and metal hydride reductions, where it can enhance
reaction rates.[1] Its ability to chelate alkali metal cations leaves the corresponding anions
more reactive, thereby accelerating reaction kinetics.[1][7]

Key applications include:

o Grignard Reactions: Diglyme serves as an effective reaction medium for the synthesis of
organomagnesium compounds.[6]

» Metal Hydride Reductions: It is a suitable solvent for reductions using reagents like lithium
aluminum hydride.[1]

o Hydroboration Reactions: Diglyme is used as a solvent in hydroboration reactions with
diborane.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://grokipedia.com/page/Diglyme
https://en.wikipedia.org/wiki/Diglyme
https://en.wikipedia.org/wiki/Diglyme
https://grokipedia.com/page/Diglyme
https://grokipedia.com/page/Diglyme
https://grokipedia.com/page/Diglyme
https://grokipedia.com/page/Diglyme
https://en.wikipedia.org/wiki/Diglyme
https://www.drugfuture.com/chemdata/diglyme.html
https://www.benchchem.com/product/b029089?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/properties-and-applications-of-diglyme-sj
https://en.wikipedia.org/wiki/Diglyme
https://en.wikipedia.org/wiki/Diglyme
https://www.nbinno.com/article/other-organic-chemicals/the-indispensable-role-of-diglyme-in-modern-organic-synthesis-oz
https://www.benchchem.com/product/b029089?utm_src=pdf-body
https://www.drugfuture.com/chemdata/diglyme.html
https://en.wikipedia.org/wiki/Diglyme
https://www.benchchem.com/product/b029089?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diglyme
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Polymerization Reactions: It is employed in industrial polymerization processes for
compounds like isoprene and styrene.[8]

» Pharmaceutical Synthesis: Diglyme is utilized in the production of pharmaceutical
intermediates and active pharmaceutical ingredients (APIs) due to its ability to facilitate
complex synthetic pathways.[7][9]

Experimental Protocol: A Representative Suzuki-
Miyaura Cross-Coupling Reaction

The following is a generalized protocol for a Suzuki-Miyaura cross-coupling reaction, a
cornerstone of modern drug discovery, where diglyme can be employed as a high-boiling point
solvent.

Objective: To synthesize a biaryl compound from an aryl halide and an arylboronic acid using a
palladium catalyst in diglyme.

Materials:

Aryl halide (e.g., 4-bromoanisole)

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., K2CO3)

Diglyme (anhydrous)

Inert gas (e.g., Argon or Nitrogen)

Standard laboratory glassware for organic synthesis

Procedure:

¢ Reaction Setup: A round-bottom flask is charged with the aryl halide (1.0 mmaol), arylboronic
acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).
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e Solvent Addition: Anhydrous diglyme (5 mL) is added to the flask.

 Inert Atmosphere: The flask is evacuated and backfilled with an inert gas three times to
ensure an oxygen-free environment.

e Heating: The reaction mixture is heated to 120 °C with vigorous stirring.

o Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography
(TLC) or gas chromatography-mass spectrometry (GC-MS).

o Workup: Upon completion, the reaction mixture is cooled to room temperature and diluted
with an organic solvent (e.g., ethyl acetate). The mixture is then washed with water and
brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is purified by column
chromatography.

Table 2: Representative Data for Suzuki-Miyaura Coupling in Diglyme

Temperatur ) .
Reactants Catalyst Base e (°C) Time (h) Yield (%)
4-
bromoanisole
, Pd(PPhs)a K2COs 120 4 >90
Phenylboroni
c acid

Note: Yields are highly dependent on the specific substrates and reaction conditions.

Visualization of Solvent-Cation Interaction

Diglyme's efficacy in many organometallic reactions stems from its ability to coordinate with
metal cations. The oxygen atoms in the ether linkages act as Lewis bases, chelating the metal
ion and effectively solvating it. This leaves the counter-anion more "naked" and, therefore,
more nucleophilic.
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Caption: Chelation of a metal cation by a diglyme molecule.

Experimental Workflow for Solvent Purification

For moisture-sensitive reactions, such as those involving Grignard reagents, the purity of
diglyme is critical. The following workflow outlines a standard procedure for drying and
purifying diglyme.
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Caption: Workflow for the purification of diglyme.

Safety and Handling

Diglyme is classified as a reproductive toxin and may impair fertility or cause harm to the
unborn child.[1][2] The European Chemicals Agency lists it as a substance of very high concern
(SVHC).[1] Therefore, it is imperative to handle diglyme with appropriate safety precautions.

» Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

» Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[5]
Diglyme can form explosive peroxides upon exposure to air and light.[5][10]
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» Disposal: Dispose of diglyme and its containers in accordance with local, state, and federal
regulations.

Conclusion

Diglyme is a versatile and powerful aprotic polar solvent with a wide range of applications in
modern chemical synthesis, particularly in the pharmaceutical and materials science sectors.
Its high boiling point, chemical stability, and ability to enhance the reactivity of organometallic
reagents make it an invaluable tool for researchers and drug development professionals.
However, its reproductive toxicity necessitates strict adherence to safety protocols. By
understanding its properties and handling it with care, scientists can continue to leverage
diglyme to drive innovation in chemical research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b029089#diglyme-as-an-aprotic-polar-
solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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